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Compound of Interest

Compound Name: MK-0941 free base

Cat. No.: B3029692 Get Quote

An In-depth Technical Guide to MK-0941 Free
Base
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of MK-0941, a selective, orally

active, allosteric glucokinase activator. It details the compound's chemical structure,

mechanism of action, and key experimental data, offering valuable insights for professionals in

the field of drug development and metabolic disease research.

Chemical Structure and Properties
MK-0941 free base is a small molecule compound with potent glucose-lowering activity.[1][2]

Its chemical identity is well-defined, providing a solid foundation for research and development

activities.

Systematic Name: 3-[[6-(ethylsulfonyl)-3-pyridinyl]oxy]-5-[(1S)-2-hydroxy-1-methylethoxy]-N-(1-

methyl-1H-pyrazol-3-yl)benzamide[3][4]

Molecular Formula: C₂₁H₂₄N₄O₆S[3][5]
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Identifier Value

CAS Number 1137916-97-2[3][6]

Molecular Weight 472.5 g/mol

SMILES

CCS(=O)

(=O)c1ccc(Oc2cc(OC(C)CO)cc(C(=O)Nc3cc(nn

3C)C)c2)cn1

InChI Key PIDNRTWDGDJKSQ-UQKRIMTDSA-N[3]

Mechanism of Action: Glucokinase Activation
MK-0941 functions as a glucokinase activator (GKA).[7] Glucokinase (GK), also known as

hexokinase IV, is a key enzyme in glucose metabolism, acting as a glucose sensor in

pancreatic β-cells and hepatocytes.[7][8] By allosterically activating glucokinase, MK-0941

enhances glucose sensing and metabolism, leading to increased insulin secretion from the

pancreas and greater glucose uptake and metabolism in the liver.[3][4][6]

Below is a diagram illustrating the signaling pathway through which MK-0941 exerts its effects

on glucose homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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